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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901 Get Quote

Essential Safety and Handling Guide for 4-Butyl-2-
methylaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Butyl-2-methylaniline. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risks.

Hazard Summary
4-Butyl-2-methylaniline is a chemical that poses significant health risks. It is classified as toxic

if swallowed, in contact with skin, or if inhaled.[1][2] It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2][3] This substance is also harmful to aquatic life

with long-lasting effects.[1][2]
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Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed.[1][2]

Acute Toxicity (Dermal) Toxic in contact with skin.[1][2]

Acute Toxicity (Inhalation) Toxic if inhaled.[1][2]

Skin Corrosion/Irritation Causes skin irritation.[2][3]

Serious Eye Damage/Irritation Causes serious eye irritation.[2][3]

Specific target organ toxicity May cause respiratory irritation.[2][3]

Aquatic Hazard
Harmful to aquatic life with long lasting effects.

[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. A risk

assessment should always be conducted before handling this chemical.

PPE Selection Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13873~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2020:37:25~~N-Methylaniline~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-4butylaniline-CASNO-104-13-D0066-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13873~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2020:37:25~~N-Methylaniline~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-4butylaniline-CASNO-104-13-D0066-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13873~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2020:37:25~~N-Methylaniline~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-4butylaniline-CASNO-104-13-D0066-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-4butylaniline-CASNO-104-13-D0066-EN.aspx
https://www.orgchemboulder.com/SDS/N-(4-Methoxybenzylidene)-4-butylaniline;%2098%20262772-73-6.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4butylaniline-CASNO-104-13-D0066-EN.aspx
https://www.orgchemboulder.com/SDS/N-(4-Methoxybenzylidene)-4-butylaniline;%2098%20262772-73-6.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4butylaniline-CASNO-104-13-D0066-EN.aspx
https://www.orgchemboulder.com/SDS/N-(4-Methoxybenzylidene)-4-butylaniline;%2098%20262772-73-6.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4butylaniline-CASNO-104-13-D0066-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

PPE Selection

Verification & Use

Start: Handling
4-Butyl-2-methylaniline

Assess potential for:
- Inhalation

- Skin Contact
- Eye Contact

- Spillage

Respiratory Protection:
Full-face respirator if exposure limits are exceeded or irritation is experienced.

Inhalation Risk

Hand Protection:
Chemical-impermeable gloves (e.g., Nitrile, Neoprene, Butyl rubber). Inspect before use.

Skin Contact Risk

Eye/Face Protection:
Tightly fitting safety goggles with side-shields. Face shield if splash potential is high.

Splash/Eye Contact Risk

Body Protection:
Fire/flame resistant and impervious clothing. Laboratory coat.

Skin Contact Risk

Inspect PPE for damage before each use.

Properly don all selected PPE.

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Butyl-2-methylaniline.
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Detailed PPE Specifications
Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4] A face shield should be

used where there is a potential

for splashing.[5]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Wear fire/flame resistant and

impervious clothing.[4] Handle

with chemical-impermeable

gloves that satisfy EU Directive

89/686/EEC and the standard

EN 374.[4] Common materials

include neoprene, butyl rubber,

and nitrile rubber.[5]

Prevents skin contact, as the

chemical is toxic upon dermal

absorption.[1][2]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[4] In

situations with high vapor

concentrations, a self-

contained breathing apparatus

(SCBA) may be necessary.[6]

[7]

Protects against inhalation,

which is a primary route of

toxic exposure.[1][2]

Operational and Disposal Plans
Handling and Storage Protocol

Ventilation: Always handle 4-Butyl-2-methylaniline in a well-ventilated area, preferably

within a chemical fume hood.[4]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition. Use

non-sparking tools to prevent fire caused by electrostatic discharge.[1][4]
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Personal Hygiene: Wash hands thoroughly after handling.[2][8] Do not eat, drink, or smoke in

the work area.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Store

away from incompatible materials such as strong oxidizing agents and strong acids.[8][9]

Spill Management Protocol
Evacuation: Evacuate personnel from the spill area and ensure adequate ventilation.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[4]

Cleanup: Soak up the spill with inert absorbent material (e.g., sand, vermiculite).[1][8] Collect

the material and place it in a suitable, closed container for disposal.[1][4]

Decontamination: After cleanup, decontaminate and launder all protective clothing and

equipment before storing and re-using.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water and

consult a doctor.[4]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.[4]
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Disposal Plan
Waste Classification: This material should be treated as hazardous waste.

Disposal Method: Disposal should be carried out by a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[4] Do not discharge into sewer systems or

contaminate water, foodstuffs, or feed.[4]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning. Alternatively, puncture the packaging to make it unusable for other

purposes and dispose of it in a sanitary landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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